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Compound of Interest

Compound Name: Homovanillic acid-d3-1

Cat. No.: B12370910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Homovanillic acid-d3-1, a deuterated form of a dopamine metabolite. Adherence to these

procedures is critical for ensuring personnel safety and environmental compliance within a

laboratory setting. While Homovanillic acid and its deuterated forms may be classified

differently by various suppliers, it is best practice to handle them as hazardous materials to

maintain the highest safety standards.[1]

Immediate Safety Precautions
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE). All handling of Homovanillic acid-d3-1, including

preparation for disposal, must be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.

Hand Protection: Wear protective gloves.
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Skin and Body Protection: A lab coat is required. Wear appropriate protective gloves and

clothing to prevent skin exposure.[2]

Chemical and Physical Properties
Understanding the properties of Homovanillic acid is crucial for safe handling and disposal. The

data presented below is for the non-deuterated form, Homovanillic acid, and should be

considered representative for its deuterated analogs.

Property Value

Physical State Solid[2]

Appearance Light brown[2]

Molecular Formula C₉H₁₀O₄

Molecular Weight 182.2 g/mol [3]

Melting Point 141 - 145 °C / 285.8 - 293 °F[2]

Solubility Water soluble[2]

Note: Data is for the non-deuterated Homovanillic acid (CAS No. 306-08-1). Always refer to the

specific Safety Data Sheet (SDS) for Homovanillic acid-d3-1 for the most accurate

information.

Step-by-Step Disposal Procedure
The recommended primary method for the disposal of Homovanillic acid-d3-1 is through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal company.

Segregation and Containerization
Do Not Mix: Do not mix Homovanillic acid-d3-1 waste with other chemical waste streams

unless explicitly permitted by your institution's EHS department.[4]

Select Appropriate Container: Place the waste in a chemically compatible, leak-proof

container with a secure lid.
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Solid Waste: For solid Homovanillic acid-d3-1, sweep up the material and place it into a

suitable container for disposal.[2] Avoid generating dust.

Liquid Waste: For solutions of Homovanillic acid-d3-1, pour the waste into a designated,

compatible liquid waste container.

Labeling
Clear Identification: The waste container must be clearly labeled with the full chemical name,

"Homovanillic acid-d3-1".

Hazard Information: The label should also include any relevant hazard warnings (e.g.,

"Irritant").

Contact Information: Include the name of the principal investigator or lab manager and the

date of accumulation.

Storage
Designated Area: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA) that is at or near the point of generation.[4]

Secure Storage: Ensure the storage area is secure and away from incompatible materials.

Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

Waste Pickup and Disposal
Schedule Pickup: Contact your institution's EHS department or a certified hazardous waste

disposal service to schedule a pickup for the waste container.[4]

Documentation: Complete any required waste disposal forms or manifests as per your

institution's and local regulations.

Experimental Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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